Cas no 2228815-65-2 (O-2-(3-chlorothiophen-2-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-chlorothiophen-2-yl)propan-2-ylhydroxylamine
• CAS No: 2228815-65-2
• MF: C₇H₁₀ClNOS
• MW: 191.678399562836
• CID: 5992717
• PubChem ID: 165859935
• Update Time: 2025-11-04

O-2-(3-chlorothiophen-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-chlorothiophen-2-yl)propan-2-ylhydroxylamine
• EN300-1977468
• 2228815-65-2
• O-[2-(3-chlorothiophen-2-yl)propan-2-yl]hydroxylamine

• Inchi： 1S/C7H10ClNOS/c1-7(2,10-9)6-5(8)3-4-11-6/h3-4H,9H2,1-2H3
• InChI Key： RUWZXNABDDUJDB-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(C)(C)ON

Computed Properties

• Exact Mass: 191.0171628g/mol
• Monoisotopic Mass: 191.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.5Ų

Additional information on O-2-(3-chlorothiophen-2-yl)propan-2-ylhydroxylamine

Comprehensive Guide to O-2-(3-chlorothiophen-2-yl)propan-2-ylhydroxylamine (CAS No. 2228815-65-2): Properties, Applications, and Market Insights

O-2-(3-chlorothiophen-2-yl)propan-2-ylhydroxylamine (CAS No. 2228815-65-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, characterized by its thiophene ring and hydroxylamine functional group, is increasingly being studied for its versatile properties. Researchers and industry professionals are particularly interested in its role as a building block in pharmaceutical synthesis and agrochemical development.

The molecular formula of O-2-(3-chlorothiophen-2-yl)propan-2-ylhydroxylamine reveals its complex structure, featuring a chlorinated thiophene moiety attached to a propan-2-ylhydroxylamine group. This combination of structural elements makes it particularly valuable for creating novel compounds with specific biological activities. Recent studies have explored its potential as an intermediate in the synthesis of heterocyclic compounds, which are crucial in modern drug discovery programs targeting various diseases.

One of the most frequently asked questions about CAS 2228815-65-2 concerns its stability and storage conditions. Proper handling of this compound requires understanding its sensitivity to light and moisture, which are common concerns for many hydroxylamine derivatives. Researchers often inquire about the best practices for storing this chemical to maintain its purity and reactivity for synthetic applications.

The synthesis of O-2-(3-chlorothiophen-2-yl)propan-2-ylhydroxylamine typically involves multi-step organic reactions starting from commercially available thiophene derivatives. Current literature suggests several optimized routes that yield this compound with high purity and good overall yield. These synthetic methods are particularly relevant to pharmaceutical chemists looking to incorporate this structural motif into more complex molecules.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable production methods for compounds like 2228815-65-2. Researchers are investigating catalytic processes and alternative solvents that could reduce the environmental impact of its synthesis while maintaining cost-effectiveness. This aligns with broader industry trends toward more eco-friendly chemical manufacturing practices.

The analytical characterization of O-2-(3-chlorothiophen-2-yl)propan-2-ylhydroxylamine typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for quality control in both research and industrial settings, ensuring the compound meets the required specifications for various applications.

Market analysis indicates steady growth in demand for specialized intermediates like CAS 2228815-65-2, particularly from the pharmaceutical and agrochemical sectors. The unique properties of this compound make it valuable for developing new active ingredients, with patent filings showing increasing interest in its structural applications.

Safety considerations for handling O-2-(3-chlorothiophen-2-yl)propan-2-ylhydroxylamine are an important aspect of its profile. While not classified as highly hazardous, standard laboratory precautions for organic compounds should be followed, including proper ventilation and personal protective equipment. Material Safety Data Sheets (MSDS) provide detailed guidance for safe handling procedures.

Recent scientific publications have explored novel derivatives of 2228815-65-2, demonstrating its versatility as a synthetic building block. These studies often focus on modifying its structure to enhance specific properties or create new functionalities, highlighting its potential in medicinal chemistry and materials science applications.

The future outlook for O-2-(3-chlorothiophen-2-yl)propan-2-ylhydroxylamine appears promising, with ongoing research uncovering new applications and improved synthetic methods. As the chemical industry continues to evolve, compounds like this with well-defined structures and multiple functional groups will likely remain important tools for innovation across multiple sectors.

For researchers considering working with CAS 2228815-65-2, it's recommended to review the latest literature and patent filings to understand current applications and synthetic approaches. Many suppliers now offer this compound in various quantities, with purity levels suitable for different research and development needs.

The price and availability of O-2-(3-chlorothiophen-2-yl)propan-2-ylhydroxylamine can vary depending on market conditions and supplier capabilities. Recent trends show increasing demand from contract research organizations and academic institutions engaged in drug discovery programs.

In conclusion, 2228815-65-2 represents an interesting case study in specialized chemical intermediates, demonstrating how targeted molecular design can create valuable tools for scientific research and industrial applications. Its combination of a chlorothiophene moiety with a hydroxylamine functionality offers unique opportunities for synthetic chemists and material scientists alike.